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Compound of Interest

Compound Name: 4-Benzyl-2-nitrophenol

CAS No.: 37021-63-9

Cat. No.: B1270488 Get Quote

Executive Summary
Primary Hazard: Toxic by ingestion/inhalation; skin and eye irritant.[1][2][3] Hazardous to

aquatic environments.[1][4]

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

[1][5]

Critical Prohibition:DO NOT dispose of down the drain. DO NOT mix with strong oxidizers or

reducing agents.[1]

Waste Classification: Non-halogenated organic solvent/solid waste (unless mixed with

halogenated solvents).[1]

Chemical Profile & Hazard Identification
Understanding the physicochemical properties of 4-Benzyl-2-nitrophenol is the first step in

safe disposal.[5] The benzyl group increases lipophilicity compared to simple nitrophenols,

affecting solubility and skin absorption.[1]
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Property Data Operational Implication

CAS Number 37021-63-9
Use for waste manifesting and

inventory tracking.[5]

Chemical Structure C₁₃H₁₁NO₃

Aromatic nitro compound;

combustible but generally

stable (unlike polynitrated

phenols like picric acid).[1][5]

Physical State Solid (typically yellow/orange)
Dust control measures are

required during handling.[1]

Solubility
Low in water; High in organic

solvents (MeOH, Acetone)

Use organic solvents for

cleaning glassware; aqueous

rinsing is ineffective.[1]

Acidity Weakly acidic (Phenolic -OH)

Can form salts with strong

bases; avoid unintentional

mixing with base waste

streams to prevent heat

generation.[1][5]

Pre-Disposal Logistics: Safety & Segregation
2.1 Personal Protective Equipment (PPE)

Respiratory: N95 or P100 particulate respirator if handling powder outside a fume hood.[1]

Skin: Nitrile gloves (double-gloving recommended due to lipophilicity).[1][5]

Eyes: Chemical splash goggles.[1]

2.2 Chemical Compatibility & Segregation
Proper segregation prevents dangerous reactions in the waste container.[1]

Incompatible With:

Strong Oxidizers: (e.g., Peroxides, Nitric Acid) – Risk of fire/explosion.[1]
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Strong Bases: (e.g., Sodium Hydroxide) – Exothermic reaction; formation of phenolate

salts.[1]

Reducing Agents: (e.g., Hydrides) – Potential reduction of the nitro group.[1]

Compatible With:

General non-halogenated organic solvents (Methanol, Ethanol, Acetone, Acetonitrile).[1]

Step-by-Step Disposal Workflows
Workflow A: Solid Waste (Pure Chemical)
Applicable for: Expired stocks, surplus solids, or spilled powder.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with

a screw-top lid.[1][5]

Transfer: Carefully transfer the solid into the container. Avoid generating dust.[1][2][4][6][7][8]

Labeling: Label as "Hazardous Waste - Toxic Solid, Organic." Explicitly list "4-Benzyl-2-
nitrophenol" as a constituent.[1][5]

Storage: Store in a satellite accumulation area (SAA) away from oxidizers until pickup.

Workflow B: Liquid Waste (Solutions & Mother Liquors)
Applicable for: Reaction mixtures, HPLC waste, or dissolved stock.[1]

Characterization: Determine the primary solvent.[1]

If dissolved in Methanol/Acetone: Segregate into "Non-Halogenated Organic Waste."

If dissolved in DCM/Chloroform: Segregate into "Halogenated Organic Waste."

pH Check: Ensure the solution is neutral (pH 6-8). If the solution is strongly acidic or basic,

neutralize it carefully before adding it to the solvent waste drum to prevent drum

pressurization.[1]

Containerization: Use approved safety cans or carboys (HDPE/Steel).
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Labeling: List all solvents and "4-Benzyl-2-nitrophenol (

Workflow C: Contaminated Debris
Applicable for: Gloves, weigh boats, paper towels, and bench paper.[1]

Collection: Place all solid debris into a clear, heavy-duty polyethylene bag (minimum 4 mil

thickness).

Sealing: Double-bag the waste. Seal with tape or a zip tie.[1]

Labeling: Tag as "Hazardous Waste - Solid Debris (Contaminated with Nitrophenols)."[1][5]

Visual Decision Logic (Disposal Tree)
The following diagram outlines the decision-making process for segregating 4-Benzyl-2-
nitrophenol waste streams.
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Waste Generation:
4-Benzyl-2-nitrophenol

Determine Physical State

Solid / Powder Liquid / Solution Contaminated Debris
(Gloves, Wipes)

Container: Wide-mouth HDPE
Label: Toxic Solid Organic Check Solvent Type Double Bag (4 mil poly)

Box for Incineration

Non-Halogenated
(MeOH, Acetone, EtOH)

Halogenated
(DCM, Chloroform)

Stream: Non-Halogenated Organic
Method: Incineration (Fuel Blending)

Stream: Halogenated Organic
Method: High-Temp Incineration

Click to download full resolution via product page

Caption: Decision logic for segregating 4-Benzyl-2-nitrophenol waste based on physical state

and solvent carrier.

Regulatory Compliance & Waste Coding
RCRA Classification (USA)
While 4-Benzyl-2-nitrophenol is not explicitly listed on the EPA "P" or "U" lists by name, it

must be characterized based on its properties and the "Mixture Rule."[1][5]

Characteristic Waste: If the waste is ignitable (due to solvent) it carries the D001 code.[1]
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Toxicity Characteristic: If the waste stream contains other regulated solvents, apply relevant

codes (e.g., F003 for spent non-halogenated solvents).[1]

Best Practice: Due to the toxicity of nitrophenol derivatives, classify it as "Hazardous Waste"

destined for incineration.[1] Do not attempt to landfill.[1][9]

Labeling Requirements
Every container must bear a label including:

The words "HAZARDOUS WASTE".

Full Chemical Name: "4-Benzyl-2-nitrophenol" (No abbreviations).

Hazard Checkboxes: Check "Toxic" and "Irritant."[1]

Emergency Procedures
Spill (Solid):

Isolate the area.[1][6][7][8][10]

Dampen the powder slightly with a compatible solvent (like glycol) or water (if safe) to

prevent dust.[1]

Sweep up carefully into a disposal container.

Clean the surface with Methanol followed by soap and water.[1]

Skin Exposure:

Immediately wash with soap and copious amounts of water for 15 minutes.[1][8]

The benzyl group facilitates skin absorption; seek medical attention if irritation persists.[1]

Eye Exposure:

Flush eyes with water for 15 minutes, lifting upper and lower lids.[1]
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Seek immediate medical attention.[1][3][4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1270488#4-benzyl-2-nitrophenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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